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molecular formula C13H16N2O B8313804 5-Ethynyl-4-methyl-2-(trimethylacetyl)aminopyridine

5-Ethynyl-4-methyl-2-(trimethylacetyl)aminopyridine

Cat. No. B8313804
M. Wt: 216.28 g/mol
InChI Key: OLCWCMWURUXVID-UHFFFAOYSA-N
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Patent
US05972975

Procedure details

A suspension of 5-ethynyl-4-methyl-2-(trimethylacetylamino)-pyridine (50 mg, 0.23 mmol) in 2N sodium hydroxide (1.0 mL) was heated at 90° C. for 18 h. The reaction mixture was cooled to room temperature, extracted with chloroform, dried (Na2SO4), and evaporated to give a tan solid. The title compound was purified by silica gel chromatography using 1% methanol/methylene chloride as eluant.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[C:4]([CH3:16])=[CH:5][C:6]([NH:9]C(=O)C(C)(C)C)=[N:7][CH:8]=1)#[CH:2]>[OH-].[Na+]>[NH2:9][C:6]1[CH:5]=[C:4]([CH3:16])[C:3]([C:1]#[CH:2])=[CH:8][N:7]=1 |f:1.2|

Inputs

Step One
Name
Quantity
50 mg
Type
reactant
Smiles
C(#C)C=1C(=CC(=NC1)NC(C(C)(C)C)=O)C
Name
Quantity
1 mL
Type
solvent
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give a tan solid
CUSTOM
Type
CUSTOM
Details
The title compound was purified by silica gel chromatography

Outcomes

Product
Name
Type
Smiles
NC1=NC=C(C(=C1)C)C#C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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